Cas no 946386-99-8 (N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 946386-99-8
• MF: C₁₈H₁₀F₆N₂O₂
• MW: 400.274625301361
• MDL: MFCD00170053
• CID: 4721035
• Update Time: 2025-06-10

N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3,5-bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• N-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)-2-INDOL-3-YL-2-OXOETHANAMIDE
• SBB062162
• N-[3,5-bis(trifluoromethyl)phenyl]-2-indol-3-yl-2-oxoacetamide
• N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide

• MDL： MFCD00170053
• Inchi： 1S/C18H10F6N2O2/c19-17(20,21)9-5-10(18(22,23)24)7-11(6-9)26-16(28)15(27)13-8-25-14-4-2-1-3-12(13)14/h1-8,25H,(H,26,28)
• InChI Key： KWDDUDBRESDVEO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)NC(C(C1=CNC2C=CC=CC1=2)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 584
• XLogP3: 4.9
• Topological Polar Surface Area: 62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide

Recent Advances in the Study of N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 946386-99-8)

N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 946386-99-8) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

One of the key areas of investigation has been the compound's role as a modulator of protein-protein interactions (PPIs), particularly those involving indole-based scaffolds. The trifluoromethyl groups and the indole moiety are thought to contribute to its high binding affinity and selectivity. Recent structural-activity relationship (SAR) studies have demonstrated that modifications to the indole ring or the trifluoromethylphenyl group can significantly alter its biological activity, offering avenues for further optimization.

In vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory and anticancer agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide exhibited potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. The compound's ability to disrupt this pathway suggests its utility in treating diseases such as rheumatoid arthritis and certain malignancies.

Another notable advancement is the exploration of this compound's pharmacokinetic (PK) profile. Researchers have employed advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify its bioavailability and metabolic stability. Preliminary data indicate that the compound has favorable PK properties, including moderate plasma half-life and good tissue penetration, making it a promising candidate for further preclinical development.

Despite these promising findings, challenges remain. For example, the compound's solubility in aqueous solutions is limited, which may affect its formulation and delivery. Recent efforts have focused on developing prodrugs or nanoparticle-based delivery systems to overcome this limitation. A 2024 study in Advanced Drug Delivery Reviews proposed a novel liposomal formulation that enhances the compound's solubility and targeted delivery to tumor sites, thereby improving its therapeutic index.

In conclusion, N-[3,5-Bis(trifluoromethyl)phenyl]-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 946386-99-8) represents a promising scaffold for drug development, with demonstrated efficacy in modulating critical biological pathways. Ongoing research aims to address its formulation challenges and expand its therapeutic applications. As the field progresses, this compound may emerge as a valuable tool for treating a range of inflammatory and oncological conditions.